Cas no 1897771-31-1 (5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1897771-31-1
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 4670085
• PubChem ID: 115110079
• Update Time: 2025-11-02

5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• EN300-7539377
• 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylicacid
• 1897771-31-1
• 5-(1-benzothiophen-2-yl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C13H9NO2S/c15-13(16)10-6-5-9(14-10)12-7-8-3-1-2-4-11(8)17-12/h1-7,14H,(H,15,16)
• InChI Key： JKORJPYOGIVWCG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1=CC=C(C(=O)O)N1

Computed Properties

• Exact Mass: 243.03539970g/mol
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.3Ų

5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD00785492)

Additional information on 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid

Exploring the Potential of 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 1897771-31-1) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 1897771-31-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique benzo[b]thiophene and pyrrole moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for targeting various biological pathways.

The compound's carboxylic acid functional group enhances its versatility, allowing for further derivatization and optimization. This property is crucial in the design of novel therapeutics, as it enables the fine-tuning of pharmacokinetic and pharmacodynamic profiles. Recent studies have highlighted the role of 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid in modulating enzyme activity and receptor interactions, making it a valuable scaffold for developing inhibitors or activators in disease models.

One of the most searched topics in pharmaceutical research today is the development of small-molecule therapeutics for chronic diseases. 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid aligns with this trend, as its structure is amenable to modifications that could address unmet medical needs. For instance, its benzo[b]thiophene core is known to exhibit affinity for certain protein targets involved in inflammation and oncology, areas that are highly prioritized in current drug discovery efforts.

Another hot topic in the scientific community is the exploration of heterocyclic compounds for their bioactive properties. The pyrrole ring in 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid contributes to its electron-rich nature, which is advantageous for forming interactions with biological targets. This characteristic is particularly relevant in the context of structure-activity relationship (SAR) studies, where researchers aim to correlate molecular features with biological effects.

From a synthetic chemistry perspective, the preparation of 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid involves innovative strategies to ensure high yield and purity. The compound's CAS No. 1897771-31-1 serves as a unique identifier in chemical databases, facilitating its retrieval for further research. Its synthesis often leverages modern techniques such as microwave-assisted reactions or catalytic cross-coupling, which are frequently searched by chemists looking for efficient methodologies.

In addition to its pharmaceutical potential, 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid is also being investigated for its applications in material science. The conjugated system within its structure suggests possible utility in organic electronics or as a building block for functional materials. This interdisciplinary appeal further underscores the compound's versatility and relevance in contemporary research.

As the demand for targeted therapies grows, compounds like 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid are gaining traction. Its ability to serve as a molecular scaffold for drug design makes it a focal point in medicinal chemistry. Moreover, its benzo[b]thiophene and pyrrole components are often discussed in forums and publications dedicated to fragment-based drug discovery, a popular approach among researchers.

In conclusion, 5-(Benzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 1897771-31-1) represents a compelling example of how heterocyclic chemistry continues to drive innovation in science. Its multifaceted applications, from drug development to material science, highlight its importance in addressing some of today's most pressing challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of therapeutic and technological advancements.